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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B3433209

For researchers and professionals in laboratory settings, the proper handling and disposal of
chemical reagents are paramount to ensuring safety and environmental compliance.
Dimethylglyoxime (DMG), a standard reagent used in analytical chemistry, particularly for the
detection of nickel, is classified as a flammable solid and requires specific procedures for its
disposal.[1][2] Adherence to these guidelines is crucial to mitigate risks such as ignition,
accidental exposure, and environmental contamination.

This guide provides a comprehensive, step-by-step protocol for the safe disposal of
dimethylglyoxime, whether in solid form or as a solution. It is essential to consult your
institution's Environmental Health and Safety (EHS) department, as local, state, and national
regulations must be followed.[3][4][5]

Key Chemical and Safety Data

The following table summarizes essential quantitative data for dimethylglyoxime, providing a
quick reference for safety and handling.
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Parameter Value Notes

For transport, classified as a

UN Number 1325[4] Flammable solid, organic,
n.o.s.
o Flammable Solid, Category Indicates that it is a flammable
GHS Classification )
2[1] solid.

_ _ 239 -241°C/462.2 - 465.8 _
Melting Point Fl6] Decomposes upon melting.
Flash Point (1% Solution in 57°F[7] The solution is a flammable
Ethanol) liquid.[7]

o Should not be disposed of
Solubility in Water Low / Insoluble ]
down the drain.[3][8]
Keep away from heat, sparks,
Hazard Statements H228: Flammable solid[1] open flames, and other ignition
sources.[1]
Must be disposed of through a
licensed waste disposal
Disposal Consideration Hazardous Waste[5][9] company in accordance with

all applicable regulations.[2][4]
[6][10]

Standard Operating Protocol for Dimethylglyoxime
Disposal

This protocol outlines the necessary steps for the safe handling and disposal of
dimethylglyoxime waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Eye Protection: Always wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[8]
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Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected
before use, and proper removal techniques should be employed to avoid skin contact.[1][4]

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[8]

Ventilation: Handle dimethylglyoxime in a well-ventilated area or under a chemical fume
hood to avoid inhalation of dust or vapors.[6][8]

Ignition Sources: As dimethylglyoxime is a flammable solid, ensure there are no open
flames, sparks, or hot surfaces nearby.[1][4] Use non-sparking tools when handling the
material.[11]

. Waste Characterization and Segregation:

Identify Waste Type: Determine if the waste is solid dimethylglyoxime, a solution (e.g., in
ethanol), or contaminated materials (e.g., filter paper, gloves, paper towels).

Segregate Waste: Do not mix dimethylglyoxime waste with other waste streams unless
explicitly permitted by your institution's EHS guidelines.[4] Keep it separate from
incompatible materials such as strong oxidizing agents.[8]

. Containerization and Labeling:

Select Appropriate Container: Use a designated, properly sealed, and compatible hazardous
waste container. The container must be in good condition and not leak. For solid waste, a
securely sealed drum or pail is appropriate. For liquid waste, use a container approved for
flammable liquids.

Label Container Clearly: The container must be clearly labeled as "Hazardous Waste." The
label should also include:

o

The full chemical name: "Dimethylglyoxime" (and any solvents, e.g., "in Ethanol®).

[e]

The associated hazards (e.g., "Flammable Solid," "Toxic").

o

The date accumulation started.

[¢]

The name of the principal investigator or lab group.
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4. Spill Management:
e Minor Spills (Solid):
o Remove all ignition sources from the area.[3]

o Wearing appropriate PPE, gently sweep or vacuum up the spilled material and place it in a
suitable, labeled container for disposal.[8][12]

o Avoid generating dust.[3][12] If necessary, wet-brushing can be used.[4]
e Major Spills:
o Evacuate the area and alert personnel.[3]
o Contact your institution's EHS or emergency response team immediately.[3]
o Prevent the spill from entering drains or waterways.[1][4]
5. Final Disposal Procedure:

o Storage: Store the sealed and labeled hazardous waste container in a designated, well-
ventilated, and secure waste accumulation area away from heat and ignition sources.[4][6]

e Arrange for Pickup: Contact your institution's EHS or a licensed professional waste disposal
service to arrange for the collection of the hazardous waste.[2][4][10]

e Do Not Dispose in Regular Trash or Drains: Under no circumstances should
dimethylglyoxime or its containers be disposed of in the regular trash or poured down the
sewer drain.[3][9][11] Empty containers should be treated as hazardous waste as they retain
product residue.[4][5]

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps and decision points in the dimethylglyoxime
disposal process, from initial handling to final removal by a certified service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3433209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3433209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

